Cas no 1804242-35-0 (1-Bromo-3-(2-ethoxy-5-nitrophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-ethoxy-5-nitrophenyl)propan-2-one
• CAS No: 1804242-35-0
• MF: C₁₁H₁₂BrNO₄
• MW: 302.121282577515
• CID: 4979879
• Update Time: 2025-05-20

1-Bromo-3-(2-ethoxy-5-nitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-ethoxy-5-nitrophenyl)propan-2-one

• Inchi： 1S/C11H12BrNO4/c1-2-17-11-4-3-9(13(15)16)5-8(11)6-10(14)7-12/h3-5H,2,6-7H2,1H3
• InChI Key： KICKWYWCJNKDNN-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C=CC=1OCC)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 279
• XLogP3: 2.5
• Topological Polar Surface Area: 72.1

Additional information on 1-Bromo-3-(2-ethoxy-5-nitrophenyl)propan-2-one

1-Bromo-3-(2-ethoxy-5-nitrophenyl)propan-2-one (CAS No. 1804242-35-0): An Overview of a Versatile Compound in Medicinal Chemistry

1-Bromo-3-(2-ethoxy-5-nitrophenyl)propan-2-one (CAS No. 1804242-35-0) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of bromoketones and is characterized by the presence of a bromine atom, an ethoxy-substituted nitrophenyl group, and a ketone functionality. These structural elements endow the compound with a diverse range of chemical reactivity and biological properties, making it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 1-Bromo-3-(2-ethoxy-5-nitrophenyl)propan-2-one typically involves multi-step reactions, including the bromination of an appropriate ketone precursor and subsequent functional group modifications. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its preparation. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel catalytic approach that significantly reduced the number of steps and minimized byproduct formation, thereby enhancing the overall yield and purity of the final product.

In terms of its biological applications, 1-Bromo-3-(2-ethoxy-5-nitrophenyl)propan-2-one has shown promise as a lead compound in drug discovery efforts. Its bromine atom can participate in various chemical reactions, such as nucleophilic substitution and coupling reactions, which are crucial for the development of new pharmaceutical agents. Additionally, the nitro group can be reduced to an amino group under appropriate conditions, providing a versatile platform for further functionalization.

One area where 1-Bromo-3-(2-ethoxy-5-nitrophenyl)propan-2-one has demonstrated significant potential is in the treatment of neurodegenerative diseases. A recent study published in Bioorganic & Medicinal Chemistry Letters explored its ability to modulate specific enzymes involved in neurodegeneration. The researchers found that derivatives of this compound exhibited potent inhibitory activity against key enzymes such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), which are implicated in Alzheimer's disease. These findings suggest that 1-Bromo-3-(2-ethoxy-5-nitrophenyl)propan-2-one could serve as a valuable scaffold for the development of novel therapeutic agents targeting neurodegenerative disorders.

Beyond its applications in neurodegenerative diseases, 1-Bromo-3-(2-ethoxy-5-nitrophenyl)propan-2-one has also been investigated for its anti-cancer properties. A study published in Cancer Letters in 2020 reported that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest, highlighting its potential as a lead compound for cancer therapy.

The structural versatility of 1-Bromo-3-(2-ethoxy-5-nitrophenyl)propan-2-one also makes it an attractive candidate for use in combinatorial chemistry approaches. Combinatorial libraries generated from this compound can be screened for a wide range of biological activities, accelerating the drug discovery process. This approach has been successfully employed in several studies to identify novel compounds with improved pharmacological profiles and reduced side effects.

In conclusion, 1-Bromo-3-(2-ethoxy-5-nitrophenyl)propan-2-one (CAS No. 1804242-35-0) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features enable it to serve as a valuable intermediate and lead compound in the development of new drugs targeting various diseases, including neurodegenerative disorders and cancer. Ongoing research continues to uncover new applications and optimize its properties, further solidifying its importance in the field.